Cas no 874766-81-1 (4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol)

• Product Name: 4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol
• CAS No: 874766-81-1
• MF: C₁₀H₇BrN₂S
• MW: 267.144979715347
• MDL: MFCD01940449
• CID: 1905952
• Update Time: 2025-04-21

4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol Chemical and Physical Properties

Names and Identifiers

• 6-(3-bromophenyl)-1H-pyrimidine-2-thione
• 4-(3-Bromophenyl)pyrimidine-2-thiol
• 6-(3-broMophenyl)-1,2-dihydropyriMidine-2-thione
• 4-(3-Bromophenyl)pyrimidine-2(1H)-thione
• 4-(3-BROMO-PHENYL)-PYRIMIDINE-2-THIOL
• AK174335
• 6-(3-Bromophenyl)pyrimidine-2(1H)-thione
• 4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol

• MDL： MFCD01940449
• Inchi： 1S/C10H7BrN2S/c11-8-3-1-2-7(6-8)9-4-5-12-10(14)13-9/h1-6H,(H,12,13,14)
• InChI Key： ZTGRVGZIABYSCD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC=NC(N1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Topological Polar Surface Area: 56.5

Experimental Properties

• Boiling Point: 386.1±52.0°C at 760 mmHg

4-(3-Bromo-Phenyl)-Pyrimidine-2-Thiol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature